Cas no 17656-09-6 (2-Butenedinitrile)

2-Butenedinitrile Properties

Names and Identifiers

• 2-Butenedinitrile
• Fumaric nitrile
• CCRIS 1629
• 2-Butenedinitrile, (E)-
• MFCD00001928
• NCGC00091246-02
• But-2-enedinitrile, (E)-
• Fumarsaeuredinitril [German]
• Furmaronitrile
• AMY3223
• NSC 17555
• (E)-but-2-enedinitrile
• trans-1,2-Dicyanoethene
• But-2-enedinitrile
• NCGC00091246-01
• MLS002415733
• CAS-764-42-1
• F0072
• A838708
• NSC-17555
• 2-Butenedinitrile, (2E)-
• STL185640
• trans-1,2-Dicyanoethylene
• AKOS004902525
• NCGC00091246-03
• (2E)-but-2-enedinitrile
• Fumarodinitrile
• CHEMBL1451833
• (E)-1,2-Dicyanoethylene
• DTXCID105342
• Fumaric acid dinitrile
• Fumaronitrile, purum, >=98.0% (GC)
• NCGC00258703-01
• (E)-Butenedinitrile
• EN300-7399936
• FUMARONITRILE
• DTXSID7025342
• NS00037788
• Fumarsaeuredinitril
• EN300-85123
• NSC17555
• (2E)-2-Butenedinitrile
• HMS3039D14
• F1905-7136
• 764-42-1
• SMR001370901
• EINECS 212-122-3
• C4H2N2
• (E)-CH(CN)CH(CN)
• Fumaronitrile, 98%
• Tox21_201151
• 17656-09-6
• +Expand

• InChIKey： KYPOHTVBFVELTG-OWOJBTEDSA-N
• Inchi： InChI=1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1+
• SMILES： C(=CC#N)C#N

Computed Properties

• Exact Mass: 78.02186
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 78.021798072g/mol
• Heavy Atom Count: 6
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58